Cas no 380357-17-5 (Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel-)

• Product Name: Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel-
• CAS No: 380357-17-5
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 298295
• PubChem ID: 11171046
• Update Time: 2025-04-19

Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel-
• 1-Acetyl-cis-3,4-pyrrolidinediol
• 3,4-Pyrrolidinediol,1-acetyl-, (3R,4S)-rel- (9CI)
• 1-((3R,4S)-3,4-Dihydroxypyrrolidin-1-yl)ethanone
• SCHEMBL14193291
• 380357-17-5
• AKOS017957556

• Inchi： 1S/C6H11NO3/c1-4(8)7-2-5(9)6(10)3-7/h5-6,9-10H,2-3H2,1H3/t5-,6+
• InChI Key： AMZMDOVZRXIOIT-OLQVQODUSA-N
• SMILES： O[C@@H]1CN(C(C)=O)C[C@@H]1O

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines